Cas no 500788-89-6 (Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid)

• Product Name: Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid
• CAS No: 500788-89-6
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD03427940
• CID: 365868
• PubChem ID: 2761766
• Update Time: 2025-05-23

Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(3-hydroxyphenyl)propanoic acid
• (R)-3-(Boc-amino)-3-(3-hydroxyphenyl)propionic acid
• (3R)-3-(3-hydroxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, (bR)-
• Boc-(R)-3-Amino-3-(3-hydroxyphenyl)-propionic acid
• Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic acid
• Boc-(R)-3-Amino-3-(4-hydroxyphenyl)-propionic acid
• Boc-3-Hydroxy-D-b-phenylalanine
• MFCD03427940
• AKOS015948873
• PS-12490
• boc-(r)-3-amino-3-(3-hydroxyphenyl)propanoic acid
• 500788-89-6
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(3-hydroxyphenyl)propanoicacid
• (3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(3-HYDROXYPHENYL)PROPANOIC ACID
• DTXSID00375902
• A50457
• CS-0084602
• (R)-Boc-beta-Tyr-OH
• Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid

• MDL： MFCD03427940
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(8-12(17)18)9-5-4-6-10(16)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m1/s1
• InChI Key： KLIMLFKCLBBZKH-LLVKDONJSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12600
• Monoisotopic Mass: 281.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 487.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.549
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 109.85000
• LogP: 2.06290

Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid

Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid (CAS No: 500788-89-6)

Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid, also known by its CAS registry number 500788-89-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tertiary amino group and a hydroxyl-substituted phenyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid is notable for its chirality, which is determined by the configuration at the central carbon atom. The (R) designation indicates that the hydroxyl group on the phenyl ring occupies a specific spatial arrangement relative to the other substituents. This stereochemistry is crucial in determining the compound's biological activity, as it can influence how the molecule interacts with target proteins or enzymes.

Recent studies have highlighted the importance of Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems. The compound's ability to form stable amide bonds has made it a valuable intermediate in organic synthesis.

In terms of synthesis, Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of an appropriate amino acid derivative with a hydroxyl-containing aromatic compound under specific conditions. The use of protecting groups, such as the tert-butoxycarbonyl (Boc) group, plays a critical role in ensuring the selectivity and efficiency of these reactions.

The biological activity of Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid has been extensively studied in recent years. Experimental data suggest that this compound exhibits potent antioxidant properties, which could be attributed to the electron-donating effects of the hydroxyl group on the phenyl ring. Additionally, preliminary studies indicate that it may possess anti-inflammatory and neuroprotective effects, making it a promising candidate for further investigation in disease models.

From an analytical perspective, Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity, ensuring its suitability for use in various research applications.

In conclusion, Boc-(R)-3-Amino-3-(3-hydroxy-phenyl)-propionic Acid (CAS No: 500788-89-6) is a versatile and biologically active compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological properties make it an attractive target for further exploration in both academic and industrial settings.